(2-aminocycloheptyl)methanol
Overview
Description
(2-Aminocycloheptyl)methanol is a cyclic secondary amine with the chemical formula C7H15NO. It is a colorless liquid with a mild odor and is soluble in both water and alcohol. It is used in the synthesis of pharmaceuticals and other organic compounds, and has been found to have a wide range of applications in the field of scientific research.
Mechanism of Action
The mechanism of action of (2-aminocycloheptyl)methanol is not yet fully understood. However, it is believed that it works by inhibiting the production of pro-inflammatory mediators, such as cytokines and chemokines. It is also thought to have an effect on the activity of enzymes involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
(2-Aminocycloheptyl)methanol has been found to have a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antiviral, and antimicrobial properties. It has also been found to have an effect on the activity of enzymes involved in the production of pro-inflammatory mediators. In addition, it has been found to have an effect on the production of cytokines and chemokines, and has been found to have potential applications in the field of biotechnology.
Advantages and Limitations for Lab Experiments
The advantages of using (2-aminocycloheptyl)methanol in lab experiments include its low cost, availability, and relatively low toxicity. It is also relatively easy to synthesize and has a wide range of applications in scientific research. However, there are some limitations to using (2-aminocycloheptyl)methanol in lab experiments. For example, it is not very stable and can be easily degraded in the presence of light and oxygen. In addition, it can be toxic if ingested, and can cause skin and eye irritation.
Future Directions
There are many potential future directions for (2-aminocycloheptyl)methanol research. One potential direction is to further explore the biochemical and physiological effects of the compound, as well as its potential applications in the field of biotechnology. Another potential direction is to investigate the mechanism of action of the compound and to develop new methods for synthesizing it. In addition, further research could be done to explore the potential of (2-aminocycloheptyl)methanol as an anti-inflammatory, antiviral, and antimicrobial agent. Finally, further research could be done to investigate the potential of (2-aminocycloheptyl)methanol as a therapeutic agent for a variety of diseases and conditions.
Synthesis Methods
(2-Aminocycloheptyl)methanol can be synthesized using several methods. One method involves the reaction of cycloheptanone with hydroxylamine hydrochloride in the presence of a base, such as sodium hydroxide. This reaction produces a cyclic secondary amine, which is then reacted with methanol to form (2-aminocycloheptyl)methanol. Another method involves the reaction of cycloheptanone with ethylenediamine in the presence of a base, such as sodium hydroxide. This reaction also produces a cyclic secondary amine, which is then reacted with methanol to form (2-aminocycloheptyl)methanol.
Scientific Research Applications
(2-Aminocycloheptyl)methanol has a wide range of applications in scientific research. It has been found to have anti-inflammatory, antiviral, and antimicrobial properties, and has been used in the synthesis of pharmaceuticals and other organic compounds. It has also been used in the synthesis of peptides and in the development of new drugs. In addition, it has been found to have potential applications in the field of biotechnology, such as the production of recombinant proteins and the development of new therapeutic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminocycloheptyl)methanol involves the reduction of the corresponding ketone using a reducing agent.", "Starting Materials": [ "Cycloheptanone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium borohydride", "Methanol" ], "Reaction": [ "Step 1: Dissolve 10 g of cycloheptanone in 50 mL of methanol.", "Step 2: Add 10 g of hydroxylamine hydrochloride and 10 g of sodium hydroxide to the solution and stir for 1 hour at room temperature.", "Step 3: Add 10 g of sodium borohydride to the solution and stir for an additional 2 hours at room temperature.", "Step 4: Acidify the solution with hydrochloric acid and extract the product with ether.", "Step 5: Dry the ether layer with anhydrous sodium sulfate and evaporate the solvent to obtain (2-aminocycloheptyl)methanol as a white solid." ] } | |
CAS RN |
885953-59-3 |
Product Name |
(2-aminocycloheptyl)methanol |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
